![molecular formula C24H72ClN16P5 B058296 Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride CAS No. 122951-89-7](/img/structure/B58296.png)
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride
Overview
Description
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride is a chemical compound with the linear formula [((CH3)2N)3P=N]4PCl . It is used as a lipophilic additive in pH-responsive polymers and solvent-processible polymer membranes . It can also be used to prepare tetrakis[tris(dimethylamino)phosphoranylidenamino] phosphonium hydroxide, which acts as a basic catalyst for the ring-opening polymerization of siloxanes .
Molecular Structure Analysis
The molecular weight of Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride is 775.26 . The linear formula is [((CH3)2N)3P=N]4PCl . The SMILES string representation is [Cl-].CN©P(=NP+C)(N©C)N©C)(N=P(N©C)(N©C)N©C)N=P(N©C)(N©C)N©C)(N©C)N©C .
Chemical Reactions Analysis
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride can be used to prepare tetrakis[tris(dimethylamino)phosphoranylidenamino] phosphonium hydroxide, which acts as a basic catalyst for the ring-opening polymerization of siloxanes .
Physical And Chemical Properties Analysis
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride is a crystalline compound with a melting point of 251 °C (dec.) (lit.) . It should be stored at a temperature of 2-8°C .
Scientific Research Applications
Lipophilic Additive in pH-Responsive Polymers
This compound can be used as a lipophilic additive in pH-responsive polymers . These polymers change their properties in response to changes in environmental pH, making them useful in a variety of applications, including drug delivery and environmental sensing.
Component in Solvent-Processible Polymer Membranes
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride can be used in the creation of solvent-processible polymer membranes . These membranes can be processed in a solvent, allowing for greater flexibility in their manufacture and use.
Preparation of Tetrakis[tris(dimethylamino)phosphoranylidenamino] Phosphonium Hydroxide
This compound can be used to prepare tetrakis[tris(dimethylamino)phosphoranylidenamino] phosphonium hydroxide . This derivative can act as a basic catalyst for various chemical reactions.
4. Catalyst for Ring-Opening Polymerization of Siloxanes Tetrakis[tris(dimethylamino)phosphoranylidenamino] phosphonium hydroxide, which can be prepared from tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride, can act as a basic catalyst for the ring-opening polymerization of siloxanes . This process is crucial in the production of silicone polymers, which have a wide range of applications, from medical devices to sealants.
Proteomics Research
This compound can also be used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. The specific role of tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride in this field would need further investigation.
Selective O-Methylation of Ketone Enolates
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride can be used for the selective O-methylation of ketone enolates . This is a key reaction in organic chemistry, used in the synthesis of a wide variety of compounds.
Safety And Hazards
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride is classified as Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. It may cause respiratory irritation, skin irritation, and serious eye irritation . The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves .
Future Directions
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride has potential applications as a lipophilic additive in pH-responsive polymers and solvent-processible polymer membranes . Its use in the preparation of tetrakis[tris(dimethylamino)phosphoranylidenamino] phosphonium hydroxide, which acts as a basic catalyst for the ring-opening polymerization of siloxanes, also suggests potential future directions in polymer chemistry .
properties
IUPAC Name |
tetrakis[[tris(dimethylamino)-λ5-phosphanylidene]amino]phosphanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H72N16P5.ClH/c1-29(2)42(30(3)4,31(5)6)25-41(26-43(32(7)8,33(9)10)34(11)12,27-44(35(13)14,36(15)16)37(17)18)28-45(38(19)20,39(21)22)40(23)24;/h1-24H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYTYWTQXLWNFFQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)P(=N[P+](N=P(N(C)C)(N(C)C)N(C)C)(N=P(N(C)C)(N(C)C)N(C)C)N=P(N(C)C)(N(C)C)N(C)C)(N(C)C)N(C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H72ClN16P5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40447910 |
Source
|
| Record name | Phosphazenium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40447910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
775.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride | |
CAS RN |
122951-89-7 |
Source
|
| Record name | Phosphazenium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40447910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetrakis[tris(dimethylamino)phosphoranylidenamino]phosphonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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